Cas no 160205-15-2 (3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid)

• Product Name: 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid
• CAS No: 160205-15-2
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 109448
• PubChem ID: 10012280
• Update Time: 2025-04-18

3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-5-carboxylicacid, 6,7-dihydro-3-methyl-
• 3-methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-5-carboxylic acid
• 6,7-dihydro-3-Methyl-5H-Pyrrolo[2,1-c]-1,2,4-triazole-5-carboxylic acid
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-5-carboxylicacid,6,7-dihydro-3-methyl-(9CI)
• SCHEMBL1155897
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-5-carboxylic acid, 6,7-dihydro-3-methyl-
• Z1255503410
• EN300-6489289
• CS-0256459
• DTXSID80434081
• 160205-15-2
• 3-METHYL-5H,6H,7H-PYRROLO[2,1-C][1,2,4]TRIAZOLE-5-CARBOXYLIC ACID
• 865-682-1
• 3-methyl-5H,6H,7H-pyrrolo(2,1-c)(1,2,4)triazole-5-carboxylic acid

• Inchi： 1S/C7H9N3O2/c1-4-8-9-6-3-2-5(7(11)12)10(4)6/h5H,2-3H2,1H3,(H,11,12)
• InChI Key： PCTUHZHKVNSBPJ-UHFFFAOYSA-N
• SMILES： OC(C1CCC2=NN=C(C)N12)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives